Mono(2,2'-methylenebis(3,5,7-trimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-3-ium)) mono(4-methylbenzenesulfonate)
Catalog No.
S16160201
CAS No.
M.F
C24H29N8O3S+
M. Wt
509.6 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
Mono(2,2'-methylenebis(3,5,7-trimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-3-ium)) mono(4-methylbenzenesulfonate)
IUPAC Name
4-methylbenzenesulfonate;3,5,7-trimethyl-2-[(3,5,7-trimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-3-ium-2-yl)methyl]-[1,2,4]triazolo[1,5-a]pyrimidin-3-ium
Molecular Formula
C24H29N8O3S+
Molecular Weight
509.6 g/mol
InChI
InChI=1S/C17H22N8.C7H8O3S/c1-10-7-12(3)24-16(18-10)22(5)14(20-24)9-15-21-25-13(4)8-11(2)19-17(25)23(15)6;1-6-2-4-7(5-3-6)11(8,9)10/h7-8H,9H2,1-6H3;2-5H,1H3,(H,8,9,10)/q+2;/p-1
InChI Key
UOKOKSMBJSXDAS-UHFFFAOYSA-M
Canonical SMILES
CC1=CC=C(C=C1)S(=O)(=O)[O-].CC1=CC(=NC2=[N+](C(=NN12)CC3=NN4C(=CC(=NC4=[N+]3C)C)C)C)C
Hydrogen Bond Acceptor Count
7
Exact Mass
509.20833299 g/mol
Monoisotopic Mass
509.20833299 g/mol
Heavy Atom Count
36
Dates
Modify: 2024-08-15
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